molecular formula C11H21ClO2 B8384605 Ethyl 3,3-dimethyl-7-chloroheptanoate

Ethyl 3,3-dimethyl-7-chloroheptanoate

Cat. No.: B8384605
M. Wt: 220.73 g/mol
InChI Key: QLWDDRJLBYSEDD-UHFFFAOYSA-N
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Description

Ethyl 3,3-dimethyl-7-chloroheptanoate is a useful research compound. Its molecular formula is C11H21ClO2 and its molecular weight is 220.73 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H21ClO2

Molecular Weight

220.73 g/mol

IUPAC Name

ethyl 7-chloro-3,3-dimethylheptanoate

InChI

InChI=1S/C11H21ClO2/c1-4-14-10(13)9-11(2,3)7-5-6-8-12/h4-9H2,1-3H3

InChI Key

QLWDDRJLBYSEDD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(C)(C)CCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,3-dimethyl-7-chloroheptanoic acid (428 g., 2.21 moles) in 3 l. of chloroform containing 3 ml. of N,N-dimethylformamide is added 500 ml. of thionyl chloride and the resulting solution is tested under reflux for three hours. The reaction solution then is concentrated in vacuo and the residual acid chloride is dissolved in a minimum amount of benzene and added slowly to a solution containing 1260 ml. of 95% ethanol and 2520 ml. of benzene and 390 ml. of collidine. After heating under reflux for one hour, the solution is concentrated and the residue is dissolved in ether washed with water, dilute sodium bicarbonate solution and saline solution, dried over magnesium sulfate and concentrated to give 415 g. of crude oil, which is distilled under vacuum to yield two fractions: 46.6 g. boiling at 75° C. (0.3 mm.) and 236.7 g. boiling at 75° C.-80° C. (0.3 mm). The total yield is 283.3 g. (60%) and the product is indicated to be 95% pure by g.l.c.
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